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Cat. No.: B084162 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2',6'-Difluoroacetophenone

For Researchers, Scientists, and Drug Development Professionals

Introduction
2',6'-Difluoroacetophenone (CAS No. 13670-99-0) is a fluorinated ketone utilized as a key

intermediate in various chemical syntheses, particularly within the pharmaceutical and

agrochemical industries.[1] Its application in the synthesis of compounds like 2-amino-4-alkyl-

and 2-amino-4-arylquinazolines highlights its importance in drug discovery and development.[1]

Given its chemical properties and reactivity, a thorough understanding of its hazards and the

implementation of rigorous safety protocols are imperative for all personnel handling this

compound.

This guide provides comprehensive safety and handling information for 2',6'-
Difluoroacetophenone, compiled from safety data sheets and chemical databases, to ensure

its safe use in a laboratory and research environment.

Hazard Identification and Classification
2',6'-Difluoroacetophenone is classified as a hazardous chemical under the OSHA Hazard

Communication Standard (29 CFR 1910.1200).[2] The primary hazards are associated with its

combustibility and its potential to cause irritation to the skin, eyes, and respiratory system.[1][2]

[3]
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The Globally Harmonized System (GHS) classification is summarized below.

Table 1: GHS Hazard Classification

Hazard Class Hazard Category Signal Word Hazard Statement

Flammable Liquids Category 4 Warning
H227: Combustible

liquid

Acute Toxicity, Oral Category 4 Warning
H302: Harmful if

swallowed

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation

Serious Eye

Damage/Eye Irritation
Category 2A Warning

H319: Causes serious

eye irritation

Specific Target Organ

Toxicity (Single

Exposure)

Category 3 Warning
H335: May cause

respiratory irritation

Data sourced from

multiple safety data

sheets.[1][2][3]

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is fundamental to its safe

handling.

Table 2: Physical and Chemical Properties of 2',6'-Difluoroacetophenone
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Property Value

CAS Number 13670-99-0[1][2][3][4]

Molecular Formula C₈H₆F₂O[3]

Molecular Weight 156.13 g/mol [4]

Appearance Liquid[1][4]

Boiling Point 76-79 °C @ 15 mmHg[1][4]

Density 1.197 g/mL at 25 °C[1][4]

Flash Point 77 °C / 170.6 °F (closed cup)[1][4]

Refractive Index n20/D 1.48[1][4]

Toxicological Information
While specific quantitative toxicological data such as LD50 or LC50 for 2',6'-
Difluoroacetophenone is not readily available in the reviewed literature, the GHS

classification indicates it is harmful if swallowed and causes significant irritation.[2] The primary

target organ for single-exposure toxicity is the respiratory system.[1][2][4]

Table 3: Summary of Toxicological Effects

Exposure Route Effect

Ingestion Harmful if swallowed.[2]

Inhalation May cause respiratory irritation.[1][2][3]

Skin Contact Causes skin irritation.[1][2][3]

Eye Contact Causes serious eye irritation.[1][2][3]

Experimental and Handling Protocols
Adherence to strict handling protocols is crucial to minimize exposure and ensure a safe

working environment.
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Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[5]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[6]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or eyeglasses conforming to OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[5][6]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to

prevent skin exposure.[5][7] Gloves must be inspected before use and removed using the

proper technique to avoid skin contact.[8]

Respiratory Protection: If ventilation is inadequate or for spill response, use a NIOSH/MSHA-

approved respirator with an appropriate filter, such as a type ABEK (EN14387) respirator

filter.[1][7]

Safe Handling Procedures
Avoid contact with skin, eyes, and clothing.[9]

Do not breathe vapors or mist.[3][5]

Wash hands and any exposed skin thoroughly after handling.[2][5]

Keep away from heat, sparks, open flames, and other ignition sources. No smoking.[2][3][5]

Use spark-proof tools and explosion-proof equipment.[2]

Take precautionary measures against static discharge.[6]

Storage and Disposal
Storage Protocols
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Store in a cool, dry, and well-ventilated place.[2][6][9]

Keep containers tightly closed when not in use.[2][5][9]

Keep away from heat, sparks, and flame.[2][6]

Store locked up.[3][5]

Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[2][7]

Disposal Protocol
Disposal of this chemical and its container must be done in accordance with local, state, and

federal regulations.

Dispose of contents/container to an approved waste disposal plant.[2][5][9]

Emergency Procedures
A clear and practiced emergency plan is essential when working with hazardous chemicals.

First Aid Measures
Table 4: First Aid Protocols for 2',6'-Difluoroacetophenone Exposure
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Exposure Protocol

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If

symptoms persist or if you feel unwell, call a

POISON CENTER or doctor.[2][5]

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, get medical

advice/attention.[2][5]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. If eye irritation

persists, get medical advice/attention.[2][5][9]

Ingestion

Do NOT induce vomiting. Call a POISON

CENTER or doctor immediately if you feel

unwell. Rinse mouth.[2]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

chemical foam.[2][5][6] Water mist can be used to cool closed containers.[5][6]

Specific Hazards: The substance is a combustible liquid.[2][5][6] Containers may explode

when heated.[5][6]

Hazardous Combustion Products: Thermal decomposition can produce carbon monoxide

(CO), carbon dioxide (CO2), and gaseous hydrogen fluoride (HF).[5][6][7]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[5][6][9]

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel. Ensure adequate ventilation.

Remove all sources of ignition.[6] Do not breathe vapors and avoid contact with the
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substance. Wear the appropriate personal protective equipment as described in Section 5.2.

[7]

Environmental Precautions: Prevent the product from entering drains or waterways.[6]

Containment and Cleanup: Soak up the spill with an inert absorbent material (e.g., sand,

silica gel, acid binder, universal binder, sawdust).[6] Collect the material in suitable, closed

containers for disposal.[6]

Risk Management Workflow
The following diagram illustrates a logical workflow for the risk assessment and safe handling

of 2',6'-Difluoroacetophenone.
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Preparation & Assessment

Execution & Handling

Emergency & Post-Use

Project Inception:
Use of 2',6'-Difluoroacetophenone Required

1. Conduct Risk Assessment
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- Evaluate Exposure Potential

Initiate

2. Develop Control Plan
- Select Engineering Controls (Fume Hood)

- Define PPE Requirements
- Establish Safe Work Procedures

Define

3. Pre-Use Checks
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- Confirm Emergency Equipment Accessibility

Implement

4. Safe Handling
- Dispense in Fume Hood

- Avoid Inhalation & Contact
- Keep Away from Ignition Sources

Proceed

5. Secure Storage
- Tightly Closed Container
- Cool, Dry, Ventilated Area
- Away from Incompatibles

After Use

Emergency Event?
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Caption: Risk management workflow for 2',6'-Difluoroacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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